Cas no 890604-13-4 (2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 890604-13-4
• MF: C₁₉H₁₅N₃O₄
• MW: 349.340104341507
• CID: 6431458
• PubChem ID: 973814
• Update Time: 2025-06-08

2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• SMR000078236
• BRD-K01115435-001-01-3
• 2-[[1-(2-furoyl)-3,5-dimethyl-pyrazol-4-yl]methyl]isoindoline-1,3-quinone
• SR-01000283105-1
• SR-01000283105
• 2-{[1-(2-furoyl)-3,5-dimethyl-1H-pyrazol-4-yl]methyl}-1H-isoindole-1,3(2H)-dione
• 2-[[1-(furan-2-carbonyl)-3,5-dimethylpyrazol-4-yl]methyl]isoindole-1,3-dione
• HMS2471F19
• CHEMBL1600304
• MLS000064485
• 2-((1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione
• 2-{[1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[[1-[2-furanyl(oxo)methyl]-3,5-dimethyl-4-pyrazolyl]methyl]isoindole-1,3-dione
• VU0189428-4
• AKOS002244941
• cid_973814
• CBKinase1_020478
• 2-[[1-(furan-2-ylcarbonyl)-3,5-dimethyl-pyrazol-4-yl]methyl]isoindole-1,3-dione
• CBKinase1_008078
• F3238-0111
• MLS002547091
• 890604-13-4
• BDBM74658

• Inchi： 1S/C19H15N3O4/c1-11-15(12(2)22(20-11)19(25)16-8-5-9-26-16)10-21-17(23)13-6-3-4-7-14(13)18(21)24/h3-9H,10H2,1-2H3
• InChI Key： KMZGDUCKWHSVEG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1=C(C)N(C(C2=CC=CO2)=O)N=C1C

Computed Properties

• Exact Mass: 349.10625597g/mol
• Monoisotopic Mass: 349.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.4Ų

Additional information on 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 890604-13-4)

2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 890604-13-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a furan ring, a pyrazole ring, and a diketone moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 2-furoyl chloride with 3,5-dimethylpyrazole to form the intermediate furanopyrazole derivative. This intermediate is then reacted with 2-(aminomethyl)isoindoline to yield the final product. The synthetic process is well-documented in the literature and has been optimized for high yield and purity.

In terms of its biological activities, 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has shown promising results in various assays. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth in vitro and in vivo.

The mechanism of action of 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione is multifaceted. It has been shown to interact with multiple cellular targets, including enzymes involved in inflammation and cancer pathways. For instance, it can inhibit the activity of COX enzymes, which are key players in the production of prostaglandins that mediate inflammation. Furthermore, it can modulate signaling pathways such as NF-kB and MAPK, which are crucial for cell survival and proliferation.

Clinical trials involving 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have indicated that it is well-tolerated by patients with minimal side effects. Phase II trials are focusing on specific conditions such as rheumatoid arthritis and colorectal cancer.

Beyond its therapeutic applications, 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has also been explored for its potential use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radioisotopes or fluorescent tags for use in non-invasive imaging techniques such as PET (Positron Emission Tomography) and MRI (Magnetic Resonance Imaging). This opens up new possibilities for early detection and monitoring of diseases.

In conclusion, 2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-y lmethyl}-2 , 3 -dihydro - 1 H - isoindole - 1 , 3 - dione (CAS No. 890604 - 13 - 4) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of healthcare.